Cas no 19036-56-7 (1-hydroxycycloheptanecarbonitrile)
19036-56-7 structure
Product Name:1-hydroxycycloheptanecarbonitrile
CAS No:19036-56-7
MF:C8H13NO
MW:139.194922208786
CID:907709
PubChem ID:263362
Update Time:2025-04-19
1-hydroxycycloheptanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-hydroxycycloheptanecarbonitrile
- 1-hydroxycycloheptane-1-carbonitrile
- 1-Hydroxy-1-cyclopentancarbonitril
- 1-Hydroxy-cycloheptancarbonitril
- 1-Hydroxy-cycloheptan-carbonsaeure-(1)-nitril
- 1-hydroxy-cycloheptanecarbonitrile
- AC1L69JR
- AC1Q4QZO
- AR-1C4054
- CTK0H6849
- Cycloheptanon-cyanhydrin
- cycloheptanone cyanhydrin
- cycloheptanone cyanohydrin
- NCIOpen2_001641
- NSC97768
- SPB-80105
- SCHEMBL11687828
- DTXSID90294734
- NSC-97768
- AKOS009434330
- 19036-56-7
-
- Inchi: 1S/C8H13NO/c9-7-8(10)5-3-1-2-4-6-8/h10H,1-6H2
- InChI Key: CGEZRNRVVMKSJB-UHFFFAOYSA-N
- SMILES: OC1(C#N)CCCCCC1
Computed Properties
- Exact Mass: 139.09979
- Monoisotopic Mass: 139.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 44Ų
Experimental Properties
- Density: 1.03
- Boiling Point: 277.9°C at 760 mmHg
- Flash Point: 121.9°C
- Refractive Index: 1.486
- PSA: 44.02
- LogP: 1.59528
1-hydroxycycloheptanecarbonitrile Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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